Cas no 2229121-75-7 (4-amino-4-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclohexan-1-ol)

• Product Name: 4-amino-4-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclohexan-1-ol
• CAS No: 2229121-75-7
• MF: C₁₃H₂₃N₃O
• MW: 237.34122300148
• CID: 6129351
• PubChem ID: 165687079
• Update Time: 2025-06-15

4-amino-4-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclohexan-1-ol
• EN300-1786621
• 2229121-75-7

• Inchi： 1S/C13H23N3O/c1-4-16-10(3)12(9(2)15-16)13(14)7-5-11(17)6-8-13/h11,17H,4-8,14H2,1-3H3
• InChI Key： HJMYPZUHJXTHIP-UHFFFAOYSA-N
• SMILES： OC1CCC(C2C(C)=NN(CC)C=2C)(CC1)N

Computed Properties

• Exact Mass: 237.184112366g/mol
• Monoisotopic Mass: 237.184112366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 64.1Ų

Additional information on 4-amino-4-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclohexan-1-ol

Research Briefing on 4-amino-4-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclohexan-1-ol (CAS: 2229121-75-7)

In recent years, the compound 4-amino-4-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclohexan-1-ol (CAS: 2229121-75-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazole and cyclohexanol structural motifs, has shown promising potential in various therapeutic applications. The following briefing synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical implications.

The synthesis of 4-amino-4-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclohexan-1-ol has been optimized in recent studies to improve yield and purity. Researchers have employed multi-step organic synthesis routes, often starting from commercially available pyrazole derivatives. Key steps include the introduction of the ethyl and dimethyl groups onto the pyrazole ring, followed by the formation of the cyclohexanol moiety. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in characterizing the compound and ensuring its structural integrity.

Biological evaluations of this compound have revealed its efficacy as a modulator of specific enzymatic pathways. Preliminary in vitro studies indicate that it exhibits inhibitory activity against certain kinases involved in inflammatory and proliferative diseases. For instance, recent research published in the Journal of Medicinal Chemistry demonstrated that 4-amino-4-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclohexan-1-ol effectively targets the PI3K/AKT/mTOR pathway, which is implicated in cancer cell survival and growth. These findings suggest its potential as a lead compound for developing novel anticancer agents.

Further investigations into the pharmacokinetic properties of this compound have been conducted to assess its suitability for therapeutic use. Studies in animal models have shown favorable absorption and distribution profiles, with moderate bioavailability. However, challenges such as metabolic stability and potential off-target effects remain areas of active research. Recent advancements in prodrug strategies and formulation technologies aim to address these limitations, enhancing the compound's therapeutic index.

In addition to its anticancer potential, 4-amino-4-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclohexan-1-ol has been explored for its anti-inflammatory properties. A 2023 study published in Bioorganic & Medicinal Chemistry Letters reported its ability to suppress pro-inflammatory cytokines in macrophage cells, highlighting its dual therapeutic utility. These findings open new avenues for repurposing the compound in autoimmune and chronic inflammatory disorders.

In conclusion, 4-amino-4-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclohexan-1-ol (CAS: 2229121-75-7) represents a versatile scaffold with significant pharmacological potential. Ongoing research aims to refine its synthesis, optimize its biological activity, and explore its clinical applications. As the scientific community continues to unravel its mechanisms of action, this compound may emerge as a cornerstone in the development of next-generation therapeutics for cancer and inflammatory diseases.